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Physical & Chemical Properties

Understanding the basic properties of 1-aminopyrene is crucial for planning experiments. Key data is

summarized in the table below.

Property Specification / Value

CAS RN 1606-67-3 [1] [2]

Molecular Formula / Weight C₁₆H₁₁N / 217.27 g·mol⁻¹ [1]

Physical State (20°C) Solid (Light yellow to amber to dark green powder to crystal) [1]

Purity >99.0% (HPLC) [1]

Melting Point 118.0 to 123.0 °C [1]

Water Solubility Insoluble [1]

Soluble In Ethanol, Ether, Benzene [1]
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Storage & Handling Guidelines

For the pure solid compound, the following storage conditions are recommended:

Factor Recommendation

Recommended Storage Room temperature, in a cool and dark place (<15°C) [1].

Inert Gas Store under inert gas [1].

Conditions to Avoid Light Sensitive, Air Sensitive [1].

Handling Precautions:

The compound is classified as harmful if swallowed [1].

Standard laboratory safety practices should be followed: Do not eat, drink or smoke when using
this product and wash skin thoroughly after handling [1].

Experimental Workflow for Stock Solution Management

Since data on stock solution stability is unavailable, establishing a lab-specific stability profile is essential.

The diagram below outlines a recommended workflow for preparing and monitoring your stock solutions.
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Start: Prepare Stock Solution

Divide into small, single-use aliquots

Store under recommended conditions:
- Inert atmosphere

- Protected from light
- Cool temperature

Label vials clearly with:
- Preparation date

- Concentration
- Solvent

Test solution stability over time:
- Check for precipitation/color change

- Analyze by HPLC for degradation
- Measure fluorescence intensity

Establish lab-specific expiry date

Click to download full resolution via product page

To implement this protocol:

Preparation and Aliquoting: Dissolve 1-aminopyrene in a suitable solvent (e.g., ethanol).
Immediately divide the solution into small, single-use aliquots in amber vials to minimize freeze-

thaw cycles and exposure to air and light [1].
Storage Conditions: Store the aliquots under the conditions recommended for the solid compound:

under an inert atmosphere (e.g., nitrogen), protected from light, and at a cool temperature [1].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s705137?utm_src=pdf-body-img
https://www.tcichemicals.com/US/en/p/A3241
https://www.tcichemicals.com/US/en/p/A3241
https://www.smolecule.com/products/s705137?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Stability Monitoring: Periodically analyze an aged aliquot alongside a freshly prepared one. Key

methods to assess stability include:
Visual Inspection: Check for precipitation or color change.

HPLC Analysis: Monitor for the appearance of degradation products [1].
Spectroscopic Analysis: A significant change in the UV-Vis absorption spectrum (λ_max =

~242, 283, 357 nm) or a drop in fluorescence intensity (Ex/Em = ~360/441 nm) indicates
decomposition [3] [2].

Frequently Asked Questions

Why is the fluorescence intensity of my 1-aminopyrene solution decreasing over time? A decrease in

fluorescence could be due to two main reasons:

Photodecomposition: 1-aminopyrene is light-sensitive [1]. Prolonged exposure to light can degrade

the molecule.
Quenching by Contaminants: Fluorescence quenching can occur due to electron transfer if the

molecule interacts with certain materials, such as graphene-based compounds or other contaminants
in the solution [4]. First, rule out degradation by checking for changes in the absorption spectrum.

Can 1-aminopyrene be covalently immobilized onto surfaces? Yes, protocols exist. One novel technique

involves using a gold nanoparticle bridge. The surface is first functionalized with thiol groups, onto which

gold nanoparticles are anchored. A linker molecule (like 16-mercaptohexadecanoic acid) is then used to

create a surface that can be activated to form a covalent bond with the amino group of 1-aminopyrene [5].

This method helps prevent dye leaching in sensor applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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